
An In-depth Technical Guide on 3,5-
Dibenzyloxybenzyl Alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dibenzyloxybenzyl alcohol

Cat. No.: B1296644 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the physicochemical properties of 3,5-
Dibenzyloxybenzyl alcohol, a versatile compound utilized in various fields of chemical

synthesis.

Physicochemical Data
The fundamental molecular properties of 3,5-Dibenzyloxybenzyl alcohol are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C21H20O3[1][2]

Molecular Weight 320.39 g/mol [2]

Alternate Molecular Weight 320.4 g/mol [1]

CAS Number 24131-31-5[1][2]

Experimental Protocols & Visualizations
The determination of the molecular formula and weight of a well-characterized compound like

3,5-Dibenzyloxybenzyl alcohol is based on its elemental composition and the standard
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atomic weights of its constituent elements. The molecular formula is confirmed through

techniques such as elemental analysis and mass spectrometry. The molecular weight is a

calculated value derived from the molecular formula.

Given that the request pertains to fundamental physicochemical properties, detailed

experimental workflows, signaling pathways, or logical relationship diagrams are not applicable.

These visualization tools are typically employed for illustrating complex biological processes,

multi-step experimental procedures, or intricate data relationships, which are not relevant to the

straightforward determination of a molecule's weight and formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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